N-(3,4-dimethylphenyl)-4-(2,4-dioxooxazolidin-3-yl)piperidine-1-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-4-(2,4-dioxo-1,3-oxazolidin-3-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C17H21N3O4/c1-11-3-4-13(9-12(11)2)18-16(22)19-7-5-14(6-8-19)20-15(21)10-24-17(20)23/h3-4,9,14H,5-8,10H2,1-2H3,(H,18,22)
• InChI Key: VUEFPWLNCGWWCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCC(CC2)N3C(=O)COC3=O)C
• Molecular Formula: C17H21N3O4
• Molecular Weight: 331.4 g/mol
• CAS No.: 2310143-68-9

Description

N-(3,4-dimethylphenyl)-4-(2,4-dioxooxazolidin-3-yl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C17H21N3O4 and its molecular weight is 331.372. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic and Pharmacokinetic Research

One of the primary focuses in the research involving N-(3,4-dimethylphenyl)-4-(2,4-dioxooxazolidin-3-yl)piperidine-1-carboxamide is understanding its metabolism and disposition within the human body. A study highlighted the metabolism of a related compound, [14C]SB-649868, an orexin 1 and 2 receptor antagonist, revealing insights into its metabolic pathways and elimination. This research indicates that such compounds are extensively metabolized, with principal routes involving oxidation and the presence of more slowly cleared metabolites, suggesting implications for their pharmacokinetic properties and therapeutic efficacy (Renzulli et al., 2011).

Therapeutic Potential and Drug Development

The research also extends to exploring the therapeutic potential and efficacy of compounds with similar structures in various clinical applications. For example, studies on compounds like DACA (N-[2-(Dimethylamino)ethyl]acridine-4-carboxamide) have shown promising results in cancer treatment, demonstrating the importance of understanding their metabolic fate and pharmacokinetics in cancer patients undergoing clinical trials (Schofield et al., 1999). Such research is crucial for drug development processes, helping to optimize dosing regimens and enhance therapeutic outcomes.